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Compound of Interest

Compound Name: Puromycin Hydrochloride

Cat. No.: B1679873

Puromycin hydrochloride is a potent aminonucleoside antibiotic derived from the bacterium
Streptomyces alboniger. It is a widely utilized tool in molecular biology and cell biology
research, primarily as a selective agent for cells expressing the puromycin resistance gene
(pac) and as a protein synthesis inhibitor. This guide provides an in-depth overview of its
chemical properties, structure, mechanism of action, and common experimental protocols for
researchers, scientists, and drug development professionals.

Core Chemical and Physical Properties

Puromycin hydrochloride is a white to off-white crystalline solid.[1][2] Its chemical and
physical properties are summarized in the table below, providing a comprehensive reference
for its use in experimental settings.
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Property Value Citations
Molecular Formula C22H29N70s5 - 2HCI [1]
Molecular Weight 544.43 g/mol [1][3]

CAS Number 58-58-2 [1114]

White to off-white
Appearance _ _ [1][2](3]
powder/crystalline solid

_ _ 168-170 °C (dihydrochloride)
Melting Point [2][5]
175.5-177 °C (free base)

pKa 6.8,7.2 [415]
UV/Vis Maximum Amax: 217, 276 nm
Purity >98% [1]

Water: 50 mg/mL][5][6][7]
DMSO: 10-100 mg/mL[8][9]
Solubility Methanol: 10 mg/mL[6][10] [BII6][718][9][10]
Ethanol: ~1 mg/mL[8] PBS (pH
7.2): 210 mg/mL[8]

Store at -20°C.[1][4] Stable for
at least 4 years as a solid.[10]

Storage and Stability Stock solutions should be [L][4][7][10]
stored at -20°C and are stable

for at least one month.[4][7]

Chemical Structure

Puromycin's structure is comprised of three key components: a 6-dimethylaminopurine base, a
3'-amino-3'-deoxyribose sugar, and a p-methoxyphenylalanine moiety. This unique structure,
particularly its resemblance to the 3' end of an aminoacyl-tRNA, is fundamental to its biological
activity.

Caption: Chemical structure of Puromycin.
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Mechanism of Action: Protein Synthesis Inhibition

Puromycin is a potent inhibitor of protein synthesis in both prokaryotic and eukaryotic cells.[4]
[11] Its mechanism of action stems from its structural mimicry of the 3' end of aminoacyl-tRNA.
[11][12] This allows it to enter the A (aminoacyl) site of the ribosome during translation.

Once in the A site, the ribosome's peptidyl transferase center catalyzes the formation of a
peptide bond between the nascent polypeptide chain (in the P site) and the amino group of
puromycin.[12] This results in the premature termination of translation and the release of a C-
terminal puromycylated polypeptide.[11][13] Unlike a legitimate aminoacyl-tRNA, the puromycin
molecule contains a stable amide bond instead of an ester bond, which prevents further
elongation and leads to the dissociation of the truncated polypeptide from the ribosome.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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